Cas no 32616-69-6 (7,8,16,17-Tetraoxadispiro[5.2.6.2]heptadecane)

• Product Name: 7,8,16,17-Tetraoxadispiro[5.2.6.2]heptadecane
• CAS No: 32616-69-6
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 2822158
• PubChem ID: 12963717
• Update Time: 2024-03-01

7,8,16,17-Tetraoxadispiro[5.2.6.2]heptadecane Chemical and Physical Properties

Names and Identifiers

• 7,8,16,17-Tetraoxadispiro[5.2.6.2]heptadecane

• Inchi： 1S/C13H22O4/c1-2-5-9-12(8-4-1)14-16-13(17-15-12)10-6-3-7-11-13/h1-11H2
• InChI Key： XACADCCEVCMBCG-UHFFFAOYSA-N
• SMILES： C1C2(OOC3(CCCCCC3)OO2)CCCC1

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Dialkyl peroxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic peroxides Dialkyl peroxides